Cas no 1341359-69-0 (2-cyclopropyl-3-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide)

• Product Name: 2-cyclopropyl-3-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide
• CAS No: 1341359-69-0
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5961094
• PubChem ID: 64452644
• Update Time: 2025-05-20

2-cyclopropyl-3-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanamide, α-cyclopropyl-3-methyl-α-(methylamino)-
• 2-cyclopropyl-3-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide
• AKOS013776249
• 1341359-69-0
• CS-0292660
• EN300-1140261

• Inchi： 1S/C11H18N4O/c1-8-5-6-15(14-8)7-11(13-2,10(12)16)9-3-4-9/h5-6,9,13H,3-4,7H2,1-2H3,(H2,12,16)
• InChI Key： QZWRAPKWBSIGKX-UHFFFAOYSA-N
• SMILES： N1(CC(C2CC2)(NC)C(N)=O)C=CC(C)=N1

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 415.0±45.0 °C(Predicted)
• pka: 15.86±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-cyclopropyl-3-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide

2-Cyclopropyl-3-(3-Methyl-1H-Pyrazol-1-Yl)-2-(Methylamino)Propanamide: A Comprehensive Overview

The compound with CAS No. 1341359-69-0, known as 2-cyclopropyl-3-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a cyclopropyl ring, a pyrazole moiety, and a methylamino group, which contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the cyclopropyl group as a key structural element in this compound, playing a crucial role in its stability and reactivity. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is another notable feature. This moiety is known for its ability to participate in hydrogen bonding and π-interactions, making it valuable in drug design for enhancing bioavailability and target binding affinity. The methylamino group further adds to the compound's functional diversity, potentially influencing its solubility and metabolic properties.

Research into the synthesis of 2-cyclopropyl-3-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide has focused on optimizing reaction conditions to achieve high yields and purity. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to streamline the production process. These advancements not only improve the efficiency of synthesis but also pave the way for large-scale production, which is essential for its potential commercial applications.

The physical properties of this compound, including its melting point, boiling point, and solubility, have been extensively studied to understand its behavior under various conditions. For instance, its solubility in polar solvents has been found to be significantly higher than in non-polar solvents, which is advantageous for its use in aqueous-based formulations. Additionally, the compound's stability under thermal and oxidative conditions has been evaluated, providing insights into its suitability for long-term storage and use in diverse environments.

Recent breakthroughs in computational chemistry have enabled researchers to predict the biological activity of 2-cyclopropyl-3-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide with greater accuracy. Molecular docking studies have revealed potential binding interactions with various protein targets, suggesting its potential as a lead compound in drug discovery. Furthermore, in vitro assays have demonstrated its ability to modulate key cellular pathways involved in inflammation and neurodegenerative diseases, highlighting its therapeutic potential.

The application of 2-cyclopropyl-3-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers are exploring its ability to act as an electron acceptor or donor in organic field-effect transistors (OFETs), which could revolutionize the design of flexible electronics.

In conclusion, 2-cyclopropyl-3-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide (CAS No. 1341359-69-) represents a multifaceted compound with promising applications across various scientific domains. Its structural complexity and functional diversity make it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound stands at the forefront of innovation in modern chemistry.